Cas no 10413-01-1 (Hexanenitrile,4-methyl-5-oxo-)
Hexanenitrile,4-methyl-5-oxo- structure
Product Name:Hexanenitrile,4-methyl-5-oxo-
CAS No:10413-01-1
MF:C7H11NO
MW:125.168341875076
CID:118594
PubChem ID:11564477
Update Time:2025-04-18
Hexanenitrile,4-methyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexanenitrile,4-methyl-5-oxo-
- 4-Methyl-5-oxohexanenitrile
- 3-(2-Cyanoethyl)-2-butanone
- 3-acetylvaleronitrile
- 3-methyl-5-cyano-pentan-2-one
- 4-methyl-5-ketocapronitrile
- 4-Methyl-5-oxocapronitrile
- 4-methyl-5-oxo-hexanenitrile
- 4-Methyl-5-oxo-hexannitril
- 4-Methyl-5-oxohexanonitrile
- Hexanenitrile,4-methyl-5-oxo
- AKOS006272151
- DTXSID90468635
- 10413-01-1
- MFCD00128175
- SCHEMBL7952075
-
- MDL： MFCD00128175
- Inchi： 1S/C7H11NO/c1-6(7(2)9)4-3-5-8/h6H,3-4H2,1-2H3
- InChI Key： NWVJJSXURDQKFU-UHFFFAOYSA-N
- SMILES： O=C(C)C(C)CCC#N
Computed Properties
- Exact Mass: 125.08400
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 1.51528
Hexanenitrile,4-methyl-5-oxo- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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